2',4'-Difluoro-2,2-dimethylpropiophenone
Overview
Description
2,4'-Difluoro-2,2-dimethylpropiophenone, also known as DF-DMDP, is a synthetic organic compound with a wide range of applications in the field of scientific research. It is primarily used as an intermediate in the synthesis of other compounds, and has been studied for its potential applications in biochemistry and physiology.
Scientific Research Applications
Fluorination Techniques and Organic Synthesis
Research on fluorination techniques has shown significant advancements in the synthesis of complex fluorinated compounds. Fluorination of phenolic compounds with xenon difluoride, using boron trifluoride etherate as a catalyst, demonstrates a method to introduce fluorine atoms into organic molecules, potentially applicable to derivatives of 2',4'-Difluoro-2,2-dimethylpropiophenone for specific synthetic applications (H. Koudstaal & C. Olieman, 2010).
Polymer Science and Material Synthesis
In polymer science, the synthesis and ring-opening polymerization of macrocyclic aromatic sulfide oligomers were achieved by reacting difluoro compounds with 4,4′-oxybis(benzenethiol), indicating the potential for creating novel polymeric materials using difluorinated monomers such as this compound (Z. Liang et al., 2004).
Photophysical Behavior and Fluorescence Studies
The characterization of the photophysical behavior of DFHBI derivatives, which share structural similarities with this compound, provides insights into the fluorescence properties of fluorogenic molecules. These findings are crucial for developing fluorescent markers and sensors for biological and chemical applications (K. Santra et al., 2019).
Gas Sensors and Detection Technologies
The application of polymethyl[4-(2,3-difluoro-4-hydroxyphenoxy)butyl] siloxane in surface acoustic wave gas sensors for the detection of dimethyl methylphosphonate showcases the potential of fluorinated compounds in enhancing sensor performance and selectivity (M. Grabka et al., 2020).
Organic Electronics and Photovoltaic Applications
In the realm of organic electronics, nonfullerene polymer solar cells utilizing main-chain twisted low-bandgap acceptors, including difluorinated compounds, have achieved power conversion efficiencies of 13.2%, highlighting the role of fluorinated materials in optimizing organic photovoltaic devices (Weiping Wang et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
1-(2,4-difluorophenyl)-2,2-dimethylpropan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12F2O/c1-11(2,3)10(14)8-5-4-7(12)6-9(8)13/h4-6H,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KSHPUYLELGWZML-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)C1=C(C=C(C=C1)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12F2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40642483 |
Source
|
| Record name | 1-(2,4-Difluorophenyl)-2,2-dimethylpropan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40642483 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
898789-71-4 |
Source
|
| Record name | 1-(2,4-Difluorophenyl)-2,2-dimethyl-1-propanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898789-71-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2,4-Difluorophenyl)-2,2-dimethylpropan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40642483 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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